4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C14H15Cl2N3O3
• Molecular Weight: 344.2 g/mol
• IUPAC Name: 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-2-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H15Cl2N3O3/c1-4-19-13(9(16)7-17-19)14(20)18-10-6-11(21-2)8(15)5-12(10)22-3/h5-7H,4H2,1-3H3,(H,18,20)
• InChI Key: AMCZVWGSYKNIPC-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C=N1)Cl)C(=O)NC2=CC(=C(C=C2OC)Cl)OC

Description

4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in the mid-1990s. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been used extensively in scientific research to study the endocannabinoid system and its effects on the body.

Mechanism of Action

4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are located throughout the body. When these receptors are activated, they can modulate a wide range of physiological processes, including pain perception, inflammation, and immune function.
Biochemical and Physiological Effects:
4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, and to have neuroprotective effects in animal models of neurodegenerative diseases. It has also been shown to modulate immune function and to have anti-tumor effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide in lab experiments is its potency and selectivity for the cannabinoid receptors CB1 and CB2. This allows researchers to study the effects of cannabinoid receptor activation in a highly controlled manner. However, one limitation of using 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide is that it is a synthetic compound, and its effects may not accurately reflect those of endogenous cannabinoids.

Future Directions

There are many potential future directions for research on 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide. One area of interest is its potential use in the treatment of pain and inflammation. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, there is interest in studying the effects of 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide on the immune system and its potential use in the treatment of cancer.

Synthesis Methods

The synthesis of 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide involves several steps, including the reaction of 2,5-dimethoxybenzaldehyde with ethyl acetoacetate to form 1-ethyl-3-(2,5-dimethoxyphenyl)pyrazole-4,5-dicarboxylic acid. This compound is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-chloro-2,5-dimethoxyaniline to form 4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide.

Scientific Research Applications

4-chloro-N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide has been used extensively in scientific research to study the endocannabinoid system and its effects on the body. It has been shown to have a wide range of effects, including analgesic, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in the treatment of a variety of conditions, including pain, inflammation, and neurodegenerative diseases.